Cas no 63905-45-3 (2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-)

63905-45-3 structure
Product name:2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-
2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-
- 1-Isobutyl-1H-imidazole-2-thiol
- 3-(2-methylpropyl)-1H-imidazole-2-thione
- USAF EL-66
- USAF EL-59
- 63905-45-3
- 1-Isobutyl-2-mercaptoimidazole
- 1-(2-Methylpropyl)-1H-imidazole-2-thiol
- 64038-78-4
- DTXSID00980878
- 4-24-00-00062 (Beilstein Handbook Reference)
- Imidazole, 1-isobutyl-2-mercapto-
- AKOS009271401
- BRN 0124422
- BRN 0124087
- Imidazole-2-thiol, 1-sec-butyl-
- Imidazole, 1-sec-butyl-2-mercapto-
- Imidazole-2-thiol, 1-isobutyl-
-
- Inchi: InChI=1S/C7H12N2S/c1-6(2)5-9-4-3-8-7(9)10/h3-4,6H,5H2,1-2H3,(H,8,10)
- InChI Key: IXAMDLPSWOZYRE-UHFFFAOYSA-N
- SMILES: CC(C)CN1C=CNC1=S
Computed Properties
- Exact Mass: 156.072
- Monoisotopic Mass: 156.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.4Ų
Experimental Properties
- Density: 1.124g/cm3
- Boiling Point: 286.956ºC at 760 mmHg
- Flash Point: 127.347ºC
- Refractive Index: 1.579
- LogP: 1.82780
2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)- Related Literature
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
-
Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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